Cas no 2386-25-6 (3-Acetyl-2,4-dimethylpyrrole)

• Product Name: 3-Acetyl-2,4-dimethylpyrrole
• CAS No: 2386-25-6
• Molecular Formula: C₈H₁₁NO
• Molecular Weight: 137.1790
• MDL: MFCD00005221
• CID: 42859
• PubChem ID: 15163

3-Acetyl-2,4-dimethylpyrrole Properties

Names and Identifiers

• 3-Acetyl-2,4-dimethylpyrrole
• 2,4-dimethylpyrrol-3-yl methyl ketone
• 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethanone
• 2,4-dimethyl-3-acetyl pyrrole
• 2,4-dimethyl-3-acetyl-1H-pyrrole
• 2,4-Dimethyl-3-acetylpyrrol
• 3,5-dimethyl-4-acetylpyrrole
• 3-acetyl-2,4-dimethyl-1H-pyrrole
• EINECS 219-197-1
• Ethanone,1-(2,4-dimethyl-1H-pyrrol-3-yl)
• KETONE,2,4-DIMETHYLPYRROL-3-YL METHYL
• 2,4-Dimethyl-3-acetylpyrrole
• Ethanone, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-
• KETONE, 2,4-DIMETHYLPYRROL-3-YL METHYL
• 1-(2,4-Dimethyl-1H-pyrrol-3-yl)-ethanone
• 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one
• 2,4-Dimethyl-3-acetyl-pyrrole
• 3-Acetyl-2,5-dimethyl-pyrrole
• VGZCKCJMYREIKA-UHFFFAOYSA-N
• 2,5-Dimethylpyrrol-3-yl methyl ketone
• BRN
• CHEMBL1725066
• BRN 0109769
• NSC10759
• CS-0128744
• 5-21-07-00235 (Beilstein Handbook Reference)
• MLS000047143
• NSC-10759
• SMR000033154
• Ketone, 2,5-dimethyl-3-pyrrolyl methyl
• MFCD00005221
• HMS2283D10
• CHEBI:194594
• EN300-13023
• AS-59482
• 2,4-Dimethyl-3 -acetyl-pyrrole
• InChI=1/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H
• KETONE, 2,5-DIMETHYLPYRROL-3-YL METHYL
• FT-0634238
• 763024-00-6
• Ethanone,4-dimethyl-1H-pyrrol-3-yl)-
• AC-6172
• 3-Acetyl-2,4-dimethylpyrrole, 97%
• 3- acetyl-2,4-dimethylpyrrole
• SY051650
• BRN 0112096
• 1-(2,4-Dimethyl-3H-pyrrol-3-ylidene)ethanol
• 1-(2,4-Dimethyl-1H-pyrrole-3-yl)-ethanone
• A23298
• 5-21-07-00234 (Beilstein Handbook Reference)
• WLN: T5MJ B1 CV1 D1
• AMY18912
• SB62142
• SCHEMBL891077
• 1-(2.4-dimethy- 1H-prrol-yl)-Ethanone
• 2386-25-6
• 2,4-dimethyl-3acetyl pyrrole
• AKOS001094269
• S10046
• J-015242
• DTXSID60870963
• Ketone,4-dimethylpyrrol-3-yl methyl
• Ethanone, 1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
• NS00048828
• AI3-60327
• NSC 40231
• NSC 10759
• Z89264938
• DB-046268
• A2734
• DB-286791
• ETHANOL, 1-(2,4-DIMETHYL-3H-PYRROL-3-YLIDENE)-
• STK792998

• MDL： MFCD00005221
• InChIKey： VGZCKCJMYREIKA-UHFFFAOYSA-N
• Inchi： 1S/C8H11NO/c1-5-4-9-6(2)8(5)7(3)10/h4,9H,1-3H3
• SMILES： O=C(C([H])([H])[H])C1C(C([H])([H])[H])=C([H])N([H])C=1C([H])([H])[H]
• BRN： 0109769

Computed Properties

• Exact Mass: 137.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.084
• Heavy Atom Count: 10
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 32.9

Experimental Properties

• LogP: 1.83410
• PSA: 32.86000
• Refractive Index: 1.5470 (estimate)
• Boiling Point: 173°C/12mmHg(lit.)
• Melting Point: 136.0 to 140.0 deg-C
• Flash Point: 112.1°C
• Color/Form: Reddish brown or purple crystals
• Solubility: Not determined
• λmax: 282(EtOH)(lit.)
• Density: 1.0630 (rough estimate)

3-Acetyl-2,4-dimethylpyrrole Security Information

• Symbol:
• RTECS：OB2885000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Acetyl-2,4-dimethylpyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds